Cas no 87411-36-7 (5-(3-methylphenoxy)pentanoic Acid)

• Product Name: 5-(3-methylphenoxy)pentanoic Acid
• CAS No: 87411-36-7
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 656562
• Update Time: 2025-10-29

5-(3-methylphenoxy)pentanoic Acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-(3-methylphenoxy)-
• 5-(3-methylphenoxy)pentanoic acid
• 5-(3-methylphenoxy)pentanoic Acid

• Inchi： 1S/C12H16O3/c1-10-5-4-6-11(9-10)15-8-3-2-7-12(13)14/h4-6,9H,2-3,7-8H2,1H3,(H,13,14)
• InChI Key： APBTWFGXWDJBPG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C)C=1)CCCCC(=O)O

Additional information on 5-(3-methylphenoxy)pentanoic Acid

5-(3-Methylphenoxy)Pentanoic Acid: A Comprehensive Overview

5-(3-Methylphenoxy)Pentanoic Acid, identified by the CAS number 87411-36-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention for its potential applications in various industries. In this article, we will delve into the chemical characteristics, synthesis methods, and recent advancements in the utilization of this compound.

The molecular structure of 5-(3-Methylphenoxy)Pentanoic Acid comprises a pentanoic acid backbone with a substituted phenoxy group. The presence of the methyl group at the meta position of the phenyl ring introduces specific electronic and steric effects that influence its reactivity and solubility properties. Recent studies have highlighted the importance of such substituents in tuning the physicochemical properties of aromatic compounds for specialized applications.

One of the key areas where 5-(3-Methylphenoxy)Pentanoic Acid has shown promise is in polymer chemistry. Researchers have explored its use as a monomer in the synthesis of polyesters and polyamides, where it contributes to enhanced thermal stability and mechanical strength. For instance, a 2022 study published in Macromolecules demonstrated that incorporating this compound into polymer networks significantly improved their resistance to thermal degradation under high-temperature conditions.

In addition to its role in polymer science, 5-(3-Methylphenoxy)Pentanoic Acid has also been investigated for its potential in drug delivery systems. Its amphiphilic nature makes it an ideal candidate for forming self-assembled structures, such as micelles and vesicles, which can encapsulate hydrophobic drugs. A 2023 study in Biomaterials Science reported that these structures exhibited controlled drug release profiles, making them suitable for targeted therapies.

The synthesis of 5-(3-Methylphenoxy)Pentanoic Acid typically involves a multi-step process that includes nucleophilic aromatic substitution and oxidation reactions. Recent advancements in catalytic methods have enabled higher yields and improved selectivity in these reactions. For example, the use of palladium catalysts has been shown to facilitate the coupling reactions involved in its synthesis, reducing reaction times and minimizing by-products.

Beyond its chemical applications, 5-(3-Methylphenoxy)Pentanoic Acid has also found relevance in environmental science. Its ability to form stable complexes with metal ions has led to its exploration as a potential agent for heavy metal remediation. A 2021 study published in Environmental Science & Technology highlighted its effectiveness in removing lead ions from aqueous solutions through chelation mechanisms.

In conclusion, 5-(3-Methylphenoxy)Pentanoic Acid, with its unique structural features and versatile applications, continues to be a focal point for researchers across multiple disciplines. From polymer chemistry to drug delivery systems and environmental remediation, this compound demonstrates a wide range of potential uses that are only beginning to be explored. As research progresses, it is anticipated that new insights into its properties will further expand its applicability in various industrial sectors.